Cas no 2680699-24-3 (benzyl N-(2-methyl-4-sulfamoylphenyl)methylcarbamate)

• Product Name: benzyl N-(2-methyl-4-sulfamoylphenyl)methylcarbamate
• CAS No: 2680699-24-3
• MF: C₁₆H₁₈N₂O₄S
• MW: 334.390122890472
• CID: 5624693
• PubChem ID: 165925481
• Update Time: 2025-06-07

benzyl N-(2-methyl-4-sulfamoylphenyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680699-24-3
• benzyl N-[(2-methyl-4-sulfamoylphenyl)methyl]carbamate
• EN300-28296183
• benzyl N-(2-methyl-4-sulfamoylphenyl)methylcarbamate

• Inchi： 1S/C16H18N2O4S/c1-12-9-15(23(17,20)21)8-7-14(12)10-18-16(19)22-11-13-5-3-2-4-6-13/h2-9H,10-11H2,1H3,(H,18,19)(H2,17,20,21)
• InChI Key： XZCYWUXDXIPFIO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(CNC(=O)OCC2C=CC=CC=2)=C(C)C=1)(N)(=O)=O

Computed Properties

• Exact Mass: 334.09872823g/mol
• Monoisotopic Mass: 334.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 107Ų

Additional information on benzyl N-(2-methyl-4-sulfamoylphenyl)methylcarbamate

Introduction to Benzyl N-(2-methyl-4-sulfamoylphenyl)methylcarbamate (CAS No. 2680699-24-3)

Benzyl N-(2-methyl-4-sulfamoylphenyl)methylcarbamate, with the chemical identifier CAS No. 2680699-24-3, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of carbamates and features a unique structural motif that has garnered attention for its potential biological activities and mechanistic insights.

The molecular structure of Benzyl N-(2-methyl-4-sulfamoylphenyl)methylcarbamate consists of a benzyl group attached to a carbamate moiety, which is further linked to a phenyl ring substituted with a methyl group and a sulfamoyl group at the 4-position. This specific arrangement of functional groups imparts distinct chemical properties and reactivity patterns, making it a valuable scaffold for medicinal chemistry investigations.

In recent years, there has been growing interest in carbamate derivatives due to their diverse pharmacological profiles. Carbamates are known for their ability to act as intermediates in the synthesis of various bioactive molecules, including drugs targeting neurological disorders, inflammatory conditions, and infectious diseases. The presence of the sulfamoyl group in Benzyl N-(2-methyl-4-sulfamoylphenyl)methylcarbamate enhances its potential as a pharmacophore, contributing to its interactions with biological targets.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The structural features of Benzyl N-(2-methyl-4-sulfamoylphenyl)methylcarbamate suggest that it may exhibit inhibitory activity against various enzymes and receptors involved in disease pathways. For instance, sulfamoyl-containing compounds have been shown to interact with enzymes such as carbonic anhydrases and proteases, which are implicated in conditions like cancer and metabolic disorders.

Recent studies have highlighted the importance of sulfamoyl derivatives in drug discovery. The sulfamoyl group not only enhances binding affinity but also modulates the electronic properties of the molecule, allowing for fine-tuning of its biological activity. This has led to the exploration of Benzyl N-(2-methyl-4-sulfamoylphenyl)methylcarbamate as a lead compound for further derivatization and optimization.

The synthesis of Benzyl N-(2-methyl-4-sulfamoylphenyl)methylcarbamate involves multi-step organic transformations that highlight the expertise required in pharmaceutical chemistry. The process typically begins with the preparation of the key intermediate, 2-methyl-4-sulfamoylphenol, which is then coupled with benzyl carbamate under appropriate conditions. The reaction sequence underscores the importance of precise control over reaction parameters to ensure high yield and purity.

In terms of pharmacological evaluation, Benzyl N-(2-methyl-4-sulfamoylphenyl)methylcarbamate has been investigated for its potential effects on target proteins and cellular pathways. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes, although further research is needed to fully elucidate its mechanism of action. The sulfamoyl group is particularly noteworthy for its ability to engage with hydrophilic pockets on protein surfaces, thereby modulating enzyme activity.

The use of computational methods has also played a crucial role in understanding the binding interactions of Benzyl N-(2-methyl-4-sulfamoylphenyl)methylcarbamate with biological targets. Molecular docking simulations have been employed to predict how this compound might interact with enzymes and receptors, providing valuable insights into its potential therapeutic applications. These computational studies complement experimental approaches by offering rapid screening and optimization strategies.

In conclusion, Benzyl N-(2-methyl-4-sulfamoylphenyl)methylcarbamate (CAS No. 2680699-24-3) represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. The presence of both carbamate and sulfamoyl moieties makes it an attractive candidate for further investigation into drug development. As our understanding of molecular interactions continues to advance, compounds like this one will play an increasingly important role in addressing unmet medical needs.